2-oxo-2-phenylethyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate

• IUPAC Name: phenacyl 2-(2-chloro-6-nitrophenyl)sulfanylbenzoate
• InChI: InChI=1S/C21H14ClNO5S/c22-16-10-6-11-17(23(26)27)20(16)29-19-12-5-4-9-15(19)21(25)28-13-18(24)14-7-2-1-3-8-14/h1-12H,13H2
• InChI Key: XQXDJCGVZDTWSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC(=O)C2=CC=CC=C2SC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C21H14ClNO5S
• Molecular Weight: 427.9 g/mol

Description

2-oxo-2-phenylethyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate is a synthetic compound that belongs to the class of thiol-reactive compounds. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-oxo-2-phenylethyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate involves the reaction between the compound and thiol groups in proteins or cells. The compound reacts with thiol groups to form a covalent bond, leading to changes in protein function and activity. The compound can also be used to create fluorescent probes by conjugating it to fluorescent dyes, which can be used for imaging and detection of biological molecules.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-oxo-2-phenylethyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate depend on the specific application and concentration used. The compound can modify protein function and activity, leading to changes in cellular processes. It can also be used as a carrier for drug delivery, allowing for targeted delivery of therapeutic agents to specific cells or tissues.

Advantages and Limitations for Lab Experiments

The advantages of using 2-oxo-2-phenylethyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate in lab experiments include its ability to modify thiol groups in proteins, create fluorescent probes for imaging and detection, and act as a carrier for drug delivery. However, the compound can be toxic at high concentrations and may have non-specific effects on cellular processes.

Future Directions

For research on 2-oxo-2-phenylethyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate include:
1. Development of new applications: Further research is needed to explore new applications of the compound in various fields, including medicine, biology, and chemistry.
2. Optimization of synthesis methods: The synthesis method for the compound can be optimized to improve yield and reduce toxicity.
3. Development of new derivatives: New derivatives of the compound can be synthesized to improve its properties and potential applications.
4. Study of mechanism of action: Further research is needed to understand the mechanism of action of the compound in more detail, including its effects on cellular processes and protein function.

Scientific Research Applications

2-oxo-2-phenylethyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate has been used in various scientific research applications, including:
1. Protein modification: The compound has been used to modify thiol groups in proteins, which can lead to changes in protein function and activity.
2. Fluorescence labeling: The compound can be conjugated to fluorescent dyes to create fluorescent probes for imaging and detection of biological molecules.
3. Drug delivery: The compound has been used as a carrier for drug delivery due to its ability to react with thiol groups in cells.